Bromochloroacetic Acid
Bromochloroacetic Acid
Bromochloroacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by bromine while a second is replaced by chlorine. A low-melting (27.5-31.5℃), hygroscopic crystalline solid, it can be formed during the disinfection (by chlorination) of water that contains bromide ions and organic matter, so can occur in drinking water as a byproduct of the disinfection process. It is a monocarboxylic acid, an organochlorine compound and a 2-bromocarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
5589-96-8
VCID:
VC0109425
InChI:
InChI=1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)
SMILES:
C(C(=O)O)(Cl)Br
Molecular Formula:
C2H2BrClO2
Molecular Weight:
173.39 g/mol
Bromochloroacetic Acid
CAS No.: 5589-96-8
Reference Standards
VCID: VC0109425
Molecular Formula: C2H2BrClO2
Molecular Weight: 173.39 g/mol
| CAS No. | 5589-96-8 |
|---|---|
| Product Name | Bromochloroacetic Acid |
| Molecular Formula | C2H2BrClO2 |
| Molecular Weight | 173.39 g/mol |
| IUPAC Name | 2-bromo-2-chloroacetic acid |
| Standard InChI | InChI=1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6) |
| Standard InChIKey | GEHJBWKLJVFKPS-UHFFFAOYSA-N |
| SMILES | C(C(=O)O)(Cl)Br |
| Canonical SMILES | C(C(=O)O)(Cl)Br |
| Boiling Point | 215.0 °C 215 °C at 760 mm Hg; 104 °C at 11 mm Hg |
| Density | 1.9848 g/cu cm at 31 °C |
| Flash Point | 230 °F (110 °C): closed cup |
| Melting Point | 31.5 °C |
| Physical Description | DryPowde |
| Description | Bromochloroacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by bromine while a second is replaced by chlorine. A low-melting (27.5-31.5℃), hygroscopic crystalline solid, it can be formed during the disinfection (by chlorination) of water that contains bromide ions and organic matter, so can occur in drinking water as a byproduct of the disinfection process. It is a monocarboxylic acid, an organochlorine compound and a 2-bromocarboxylic acid. |
| Shelf Life | Stable |
| Solubility | In water, 2.5X10+5 mg/L at 25 °C (est) |
| Synonyms | 2-Bromo-2-chloroacetic Acid; BCAA; Chlorobromoacetic Acid |
| Vapor Pressure | 1.4X10-1 mm Hg at 25 °C (est) |
| PubChem Compound | 542762 |
| Last Modified | Nov 11 2021 |
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